Cas no 570390-59-9 (1-Naphthalenecarboxaldehyde, 2-bromo-7-methoxy-)

• Product Name: 1-Naphthalenecarboxaldehyde, 2-bromo-7-methoxy-
• CAS No: 570390-59-9
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 346867
• PubChem ID: 71444355
• Update Time: 2025-04-19

1-Naphthalenecarboxaldehyde, 2-bromo-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde, 2-bromo-7-methoxy-
• 2-bromo-7-methoxynaphthalene-1-carbaldehyde
• DTXSID30853142
• 570390-59-9

• Inchi： 1S/C12H9BrO2/c1-15-9-4-2-8-3-5-12(13)11(7-14)10(8)6-9/h2-7H,1H3
• InChI Key： KWTVMOGTPSONRB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC(=CC2=C1C=O)OC

Computed Properties

• Exact Mass: 263.97857
• Monoisotopic Mass: 263.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3